4-Chloro-2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}-1,3-thiazole-5-carbaldehyde

• Molecular Formula: C9H9ClN2O2S
• Molecular Weight: 244.70 g/mol
• IUPAC Name: 4-chloro-2-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C9H9ClN2O2S/c10-8-7(3-13)15-9(11-8)12-2-6-1-5(12)4-14-6/h3,5-6H,1-2,4H2
• InChI Key: VRUNFDYDSVBEEY-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CO2)C3=NC(=C(S3)C=O)Cl

Description

This compound features a thiazole ring substituted with a chloro group at position 4, a 2-oxa-5-azabicyclo[2.2.1]heptane moiety at position 2, and a carbaldehyde group at position 3. The bicyclic system introduces conformational rigidity, which is advantageous in medicinal chemistry for enhancing target binding and metabolic stability [4]. Its synthesis typically involves coupling reactions between functionalized bicyclic amines and halogenated thiazole precursors under basic or catalytic conditions [15].

Preparation Methods

Formation of the Thiazole Ring

• Starting Materials : Thioamides or thioesters can be used as starting materials.
• Reaction Conditions : Condensation reactions often require acidic conditions and heating.
• Example Reaction :
  • Thioamide + Aldehyde → Thiazole + Water

Attachment of the Bicyclic Moiety

• Method : This could involve nucleophilic substitution or coupling reactions.
• Reagents : The bicyclic amine could react with a halogenated thiazole derivative.
• Example Reaction :
  • Halogenated Thiazole + 2-Oxa-5-azabicyclo[2.2.1]heptan-5-amine → Coupled Product

Characterization Techniques

Characterization of 4-Chloro-2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}-1,3-thiazole-5-carbaldehyde would involve:

• Nuclear Magnetic Resonance (NMR) : To confirm the structure and stereochemistry.
• Mass Spectrometry (MS) : To verify the molecular weight.
• Infrared Spectroscopy (IR) : To identify functional groups.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}-1,3-thiazole-5-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form an alcohol.

Substitution: The chloro substituent can be replaced by other nucleophiles through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used to replace the chloro substituent.

Major Products

Oxidation: 4-Chloro-2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}-1,3-thiazole-5-carboxylic acid.

Reduction: 4-Chloro-2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}-1,3-thiazole-5-methanol.

Substitution: Various substituted thiazole derivatives depending on the nucleophile used.

Scientific Research Applications

4-Chloro-2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}-1,3-thiazole-5-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}-1,3-thiazole-5-carbaldehyde is not fully understood, but it is believed to involve interactions with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, potentially inhibiting their activity or altering their function. Further research is needed to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Structural Analogues

4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde (CAS 129865-54-9)

• Structural Differences: Replaces the bicyclic 2-oxa-5-azabicyclo[2.2.1]heptane with a dimethylamino group.
• Physicochemical Properties :
  • Molecular Weight: 190.65 vs. ~265–275 (estimated for target compound).
  • Topological Polar Surface Area (PSA): 61.4 Ų (lower due to absence of oxygen in bicyclic system).
  • Hydrogen Bond Acceptors: 4 (vs. 5–6 in target compound) [16].

2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}pyridine-3-carbaldehyde (CAS 1853115-32-8)

• Structural Differences : Substitutes thiazole with pyridine, altering electronic properties and hydrogen-bonding capacity.
• Physicochemical Properties :
  • Molecular Weight: 204.23 (lighter due to pyridine’s lower atomic mass vs. thiazole).
  • Aromaticity: Pyridine’s planar structure vs. thiazole’s sulfur-containing heterocycle, affecting solubility and π-π interactions [24].
• Synthetic Yield : Comparable coupling reactions yield ~50–70%, similar to the target compound’s reported protocols [24].

2-{2-azabicyclo[2.2.1]heptan-2-yl}-1,3-thiazole-5-carboxylic Acid (CAS 1342385-09-4)

• Functional Group Variation : Carboxylic acid replaces the aldehyde, significantly altering reactivity (e.g., salt formation vs. Schiff base formation).
• Applications : Used in peptide mimetics due to carboxylate’s compatibility with amide bond formation, unlike the aldehyde’s role in covalent inhibitor design [14].

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight	PSA (Ų)	LogP	Hydrogen Bond Acceptors	Key Functional Groups
Target Compound	~270*	~75	1.2*	6	Thiazole, aldehyde, bicyclic
4-Chloro-2-(dimethylamino)-thiazole [16]	190.65	61.4	1.5	4	Thiazole, dimethylamino
Pyridine-3-carbaldehyde [24]	204.23	65	0.8	5	Pyridine, aldehyde, bicyclic
Thiazole-5-carboxylic Acid [14]	224.28	85	-0.3	7	Thiazole, carboxylic acid, bicyclic

*Estimated based on structural analogues.

• Polar Surface Area (PSA): The target compound’s higher PSA (~75 Ų) vs.
• LogP : The bicyclic system in the target compound increases hydrophobicity (LogP ~1.2) compared to the carboxylic acid derivative (LogP -0.3), favoring blood-brain barrier penetration for CNS targets [14].

Biological Activity

4-Chloro-2-{2-oxa-5-azabicyclo[2.2.1]heptan-5-yl}-1,3-thiazole-5-carbaldehyde is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological activities, and relevant research findings.

Chemical Structure and Properties

The compound features a thiazole ring and a bicyclic structure which contributes to its unique reactivity and biological properties. The presence of the chloro group and the aldehyde functionality are critical for its interaction with biological targets.

Anticancer Activity

Research indicates that compounds containing thiazole moieties exhibit significant anticancer properties. For instance, derivatives of 2-aminothiazole have shown promising results against various cancer cell lines, including HepG2 (hepatocellular carcinoma) and MCF7 (breast cancer) cells. The mechanism often involves induction of apoptosis and inhibition of cell proliferation.

Compound	Cell Line	IC50 (µM)	Mechanism
4-Chloro-2-{...}	MCF7	TBD	Apoptosis induction
Thiazole Derivative	HepG2	0.06	DHFR inhibition

Studies have demonstrated that modifications to the thiazole ring can enhance cytotoxicity against cancer cells, suggesting that 4-chloro substitution may play a role in increasing its efficacy.

Antioxidant Activity

The compound has also been evaluated for its antioxidant potential. In vitro assays, such as the DPPH radical scavenging test, have shown that certain thiazole derivatives can effectively neutralize free radicals, indicating potential protective effects against oxidative stress.

Antimicrobial Activity

Thiazole derivatives are known for their antimicrobial properties. Research has reported that compounds similar to 4-Chloro-2-{...} exhibit activity against a range of bacterial strains, including E. coli and S. aureus. The mechanism often involves disruption of bacterial cell walls or interference with metabolic pathways.

Microorganism	Activity
E. coli	Active
S. aureus	Active

Synthesis and Evaluation

A recent study synthesized various thiazole-based compounds, including 4-Chloro-2-{...}, and evaluated their biological activities. The synthetic route involved coupling reactions followed by cyclization to form the desired thiazole structure. The synthesized compounds were screened for anticancer and antimicrobial activities.

Clinical Relevance

Clinical studies are needed to further explore the therapeutic potential of this compound in cancer treatment and as an antimicrobial agent. Preliminary findings suggest that derivatives could be developed into effective drugs with minimal side effects compared to existing therapies.